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Compound of Interest

Compound Name:
1-acetyl-3,5-diamino-4-nitro-1H-

pyrazole

Cat. No.: B421622 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,5-diamino-4-nitro-1H-pyrazole is a heterocyclic compound of significant interest, primarily

within the field of energetic materials due to its high nitrogen content and potential as a

precursor to more complex, high-energy molecules. The acetylation of its amino groups to form

N,N'-(4-nitro-1H-pyrazole-3,5-diyl)diacetamide is a key chemical modification. This

transformation alters the compound's properties, such as its explosive sensitivity, thermal

stability, and solubility, making it a versatile intermediate for further synthesis. This technical

guide provides an in-depth overview of the acetylation of 3,5-diamino-4-nitro-1H-pyrazole,

including a proposed experimental protocol based on analogous reactions, and the expected

properties of the resulting compound.

Data Presentation
As specific experimental data for the acetylation of 3,5-diamino-4-nitro-1H-pyrazole is not

readily available in published literature, the following table summarizes the known properties of

the starting material and predicted or analogous properties for the diacetylated product.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b421622?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b421622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
3,5-diamino-4-nitro-1H-
pyrazole (Starting Material)

N,N'-(4-nitro-1H-pyrazole-
3,5-diyl)diacetamide
(Product)

Molecular Formula C₃H₄N₆O₂ C₇H₈N₆O₄

Molecular Weight 156.10 g/mol 240.18 g/mol

Appearance Yellowish solid (predicted)
White to off-white solid

(predicted)

Melting Point Not reported
Not reported (expected to be

higher than starting material)

Solubility

Sparingly soluble in water,

soluble in polar organic

solvents like DMSO and DMF.

Expected to have lower

solubility in polar solvents and

increased solubility in less

polar organic solvents

compared to the starting

material.

Yield Not applicable
>80% (predicted based on

analogous reactions)

Experimental Protocols
The following is a proposed experimental protocol for the diacetylation of 3,5-diamino-4-nitro-

1H-pyrazole. This protocol is based on established methods for the acetylation of

aminopyrazoles and other amino-nitro heterocyclic compounds.

Materials:

3,5-diamino-4-nitro-1H-pyrazole

Acetic anhydride (Ac₂O)

Glacial acetic acid (CH₃COOH) or Pyridine

Ethanol
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Deionized water

Round-bottom flask

Reflux condenser

Magnetic stirrer with hotplate

Büchner funnel and filter paper

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, suspend 3,5-diamino-4-nitro-1H-pyrazole (1.0 eq.) in an excess of glacial acetic

acid or pyridine as the solvent.

Addition of Acetylating Agent: While stirring, add acetic anhydride (2.2-3.0 eq.) to the

suspension in a dropwise manner at room temperature. An exothermic reaction may be

observed.

Reaction Conditions: Heat the reaction mixture to reflux (typically 100-120 °C) and maintain

this temperature for 2-4 hours. The progress of the reaction can be monitored by Thin Layer

Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. The product

may precipitate out of the solution upon cooling. If not, slowly pour the reaction mixture into a

beaker of cold deionized water with stirring to precipitate the product.

Isolation and Purification: Collect the solid product by vacuum filtration using a Büchner

funnel. Wash the solid with cold deionized water to remove any remaining acid and then with

a small amount of cold ethanol.

Drying: Dry the purified N,N'-(4-nitro-1H-pyrazole-3,5-diyl)diacetamide in a vacuum oven at

50-60 °C to a constant weight.
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Characterization: Characterize the final product using standard analytical techniques such as

¹H NMR, ¹³C NMR, FT-IR spectroscopy, and mass spectrometry to confirm its identity and

purity. Melting point determination should also be performed.

Mandatory Visualization
The following diagrams illustrate the chemical reaction workflow for the acetylation of 3,5-

diamino-4-nitro-1H-pyrazole.
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Caption: Workflow for the acetylation of 3,5-diamino-4-nitro-1H-pyrazole.

To cite this document: BenchChem. [Acetylation of 3,5-diamino-4-nitro-1H-pyrazole: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b421622#acetylation-of-3-5-diamino-4-nitro-1h-
pyrazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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